Cas no 1259235-85-2 (2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid)

• Product Name: 2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid
• CAS No: 1259235-85-2
• MF: C₁₈H₁₃BrN₂O₄
• MW: 401.210823774338
• CID: 5802455
• PubChem ID: 94591982
• Update Time: 2025-06-25

2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Z735485446
• EN300-1192697
• 2-(2-{2-[(2-bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid
• 1259235-85-2
• 2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid

• Inchi： 1S/C18H13BrN2O4/c19-14-6-2-3-7-15(14)21-18(24)13(10-20)9-12-5-1-4-8-16(12)25-11-17(22)23/h1-9H,11H2,(H,21,24)(H,22,23)/b13-9+
• InChI Key： ZLAQCLYBOCUPNR-UKTHLTGXSA-N
• SMILES： BrC1C=CC=CC=1NC(/C(/C#N)=C/C1C=CC=CC=1OCC(=O)O)=O

Computed Properties

• Exact Mass: 400.00587g/mol
• Monoisotopic Mass: 400.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid

Introduction to 2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid (CAS No. 1259235-85-2)

2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid, identified by its CAS number 1259235-85-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines a phenoxyacetic acid moiety with a bromophenylcarbamoyl group and a cyano-substituted alkenyl chain, making it a versatile intermediate for the development of novel therapeutic agents.

The structural composition of 2-(2-{2-[(2-Bromophenyl)carbamoyl]-2-cyanoeth-1-en-1-yl}phenoxy)acetic acid positions it as a valuable building block for medicinal chemists. The presence of both electrophilic and nucleophilic sites allows for diverse functionalization strategies, enabling the synthesis of derivatives with tailored biological activities. Specifically, the bromophenyl group serves as a reactive handle for cross-coupling reactions, while the cyanoethenyl moiety introduces both electron-withdrawing and conjugated properties, which can influence the electronic and steric environment of the molecule.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pharmacophoric features of CAS No. 1259235-85-2 align well with several key targets in oncology, immunology, and neurology. For instance, the phenoxyacetic acid scaffold is commonly found in drugs that modulate receptor tyrosine kinases (RTKs), which are critical in cancer signaling pathways. Additionally, the cyano group has been shown to enhance binding affinity in certain protein-ligand interactions, making it an attractive feature for drug design.

One of the most compelling aspects of 2-(2-{[carbamoyl]-[cyano]ethenyl}phenoxy)acetic acid is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play pivotal roles in cell proliferation, survival, and differentiation, making them prime targets for therapeutic intervention. The combination of the bromophenylcarbamoyl moiety and the cyanoethenyl chain provides a framework that can be optimized to achieve high selectivity and potency against specific kinases. This has led to its exploration in academic and industrial research settings as a lead compound for kinase-driven diseases.

The synthesis of CAS No. 1259235-85-2 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the cyanoalkene core through cyanation reactions, followed by carbamoylation using appropriate reagents to introduce the bromophenylcarbamoyl group. The final step involves coupling the resulting intermediate to a phenoxyacetic acid derivative via nucleophilic aromatic substitution or similar strategies. These synthetic routes underscore the compound's complexity and its potential as a scaffold for further derivatization.

Recent advancements in computational chemistry have further enhanced the utility of 1259235-85-2 in drug discovery. Molecular modeling studies have demonstrated that modifications to its structure can fine-tune its binding interactions with target proteins. For example, computational analyses have suggested that introducing additional substituents at specific positions could improve solubility while maintaining or enhancing binding affinity. These insights are being translated into experimental syntheses aimed at generating novel analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in compounds featuring acetic acid derivatives due to their well-documented biological activity and favorable pharmacokinetic properties. The acetoxy group in CAS No. 1259235-85-2 contributes to its amphiphilic nature, which can be advantageous for membrane permeability and metabolic stability. This characteristic makes it an attractive candidate for oral administration, where bioavailability is often a critical factor in drug development.

In conclusion, [CAS No 1259235-85] represents a promising compound with significant potential in medicinal chemistry and drug development. Its unique structural features—particularly the interplay between the bromophenylcarbamoyl, cyanoethenyl, and phenoxyacetic acid moieties—make it a versatile scaffold for designing molecules with targeted biological activities. As research continues to uncover new therapeutic applications and synthetic methodologies, compounds like this are poised to play an increasingly important role in addressing unmet medical needs.